molecular formula C12H10F2N2O3 B8313956 Ethyl 5-(2,3-difluorobenzyl)-1,2,4-oxadiazole-3-carboxylate

Ethyl 5-(2,3-difluorobenzyl)-1,2,4-oxadiazole-3-carboxylate

Cat. No.: B8313956
M. Wt: 268.22 g/mol
InChI Key: DUQIEHBIULBJAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 5-(2,3-difluorobenzyl)-1,2,4-oxadiazole-3-carboxylate is a useful research compound. Its molecular formula is C12H10F2N2O3 and its molecular weight is 268.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10F2N2O3

Molecular Weight

268.22 g/mol

IUPAC Name

ethyl 5-[(2,3-difluorophenyl)methyl]-1,2,4-oxadiazole-3-carboxylate

InChI

InChI=1S/C12H10F2N2O3/c1-2-18-12(17)11-15-9(19-16-11)6-7-4-3-5-8(13)10(7)14/h3-5H,2,6H2,1H3

InChI Key

DUQIEHBIULBJAY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NOC(=N1)CC2=C(C(=CC=C2)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound was prepared according to general method 2 with (step I) 2-(2,3-difluorophenyl)acetic acid (0.651 g; 3.78 mmol) and oxalyl chloride (0.352 mL; 4.16 mmol) in dichloromethane (12 mL) and (step II) ethyl 2-amino-2-(hydroxyimino)acetate (0.5 g; 3.78 mmol) and N,N diisopropylethylamine (1.05 mL; 6.06 mmol) in dichloromethane (6 mL) and (step III) pyridine (18 mL). The crude material was purified by flash chromatography on silica (eluent 20 to 100% ethyl acetate in heptane) to yield 0.079 g (8%) of ethyl 5-(2,3-difluorobenzyl)-1,2,4-oxadiazole-3-carboxylate as a white solid.
Quantity
0.651 g
Type
reactant
Reaction Step One
Quantity
0.352 mL
Type
reactant
Reaction Step Two
Quantity
0.5 g
Type
reactant
Reaction Step Three
Quantity
1.05 mL
Type
reactant
Reaction Step Four
Quantity
12 mL
Type
solvent
Reaction Step Five
Quantity
6 mL
Type
solvent
Reaction Step Six
Quantity
18 mL
Type
solvent
Reaction Step Seven

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